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Compound of Interest

Compound Name: 1,3-Diethoxypropane

L  Get Quote

Cat. No.: B8821189

Essential Safety and Handling Guide for 1,3-
Diethoxypropane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,3-Diethoxypropane, designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety.

Physicochemical and Hazard Data

Properly understanding the characteristics of 1,3-Diethoxypropane is the first step in safe
handling. Key quantitative data is summarized below.

Table 1: Physical and Chemical Properties of 1,3-Diethoxypropane

Property

CAS Number

Value

3459-83-4[1][2]

Molecular Formula

C7H1602[2]

Molecular Weight 132.20 g/mol [2]
Boiling Point 148.8°C at 760 mmHg[3]
Flash Point 27.6°CJ[3]
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| Density | 0.843 g/mL[3] |

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

| Flammable Liquids | Category 3 | H226: Flammable liquid and vapor[1][2] |

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling 1,3-Diethoxypropane. The following
table outlines the minimum required equipment.

Table 3: Required Personal Protective Equipment

Protection Type Specification Rationale

Tightly fitting safety
_ goggles with side-shields Protects against splashes
Eye & Face Protection .
(conforming to EN 166 or and vapors.

NIOSH standards).[4][5]

Chemical-impermeable gloves )
o Prevents skin contact and
) ) (e.g., Nitrile, Neoprene). N
Skin & Body Protection ] ] protects from flammability
Fire/flame resistant lab coat
_ _ _ hazards.
and impervious clothing.[4][5]

| Respiratory Protection | Use exclusively in a well-ventilated area, preferably within a certified
chemical fume hood.[5][6] | Minimizes inhalation of potentially irritating vapors.[4] |

Operational and Disposal Plans

The following step-by-step protocols provide direct guidance for operational and disposal
procedures.

Step-by-Step Handling Protocol

e Preparation and Engineering Controls:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/dictionary/en/3459-83-4.html
https://www.chemicalbook.com/msds/1-3-diethoxypropane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diethoxypropane
https://www.benchchem.com/product/b8821189?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.fishersci.com/store/msds?partNumber=AC269850250&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Ensure a certified chemical fume hood is operational.[6]
o Verify that a safety shower and eyewash station are unobstructed and accessible.[6]

o Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the immediate work area.[1][5]

o When transferring quantities greater than 1 liter, ensure proper grounding and bonding of
containers and receiving equipment to prevent static discharge.[1][7]

e Chemical Handling:

o

Don all required PPE as specified in Table 3.

Handle the chemical within the fume hood.

[¢]

[¢]

Use non-sparking tools for all operations.[1][4][5]

[e]

Keep the container tightly closed when not in use to minimize vapor release.[1]
e Storage:

o Store 1,3-Diethoxypropane in a tightly closed container in a cool, dry, and well-ventilated
area.[1][4][5]

o Store away from heat, sparks, and open flames.[7]

o Ensure the storage location is separate from incompatible materials, such as strong
oxidizing agents.[6]

Emergency Procedures: Spill Response

o Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill
is large or ventilation is inadequate.

» Control Ignition Sources: Remove all sources of ignition.[5]

o Ventilate: Ensure the area is well-ventilated, using the fume hood to contain vapors.
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» Contain Spill: Wearing full PPE, contain the spill using an inert, non-combustible absorbent
material (e.g., sand, vermiculite).

o Clean Up: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and sealed container for hazardous waste disposal.[5]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

o Chemical Waste: Dispose of unused 1,3-Diethoxypropane and spill cleanup materials as
hazardous waste. All waste must be placed in appropriately labeled, sealed containers.

» Regulatory Compliance: Disposal must be conducted through a licensed waste disposal
facility, adhering to all local, regional, and national regulations.[1][4][7]

» Empty Containers: Empty containers may retain product residue and vapors and should be
handled as hazardous.[8] They can be triple-rinsed (with a suitable solvent) and offered for
recycling, or punctured and disposed of as solid waste, in accordance with facility protocols.

[4]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1,3-
Diethoxypropane.
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Caption: Workflow for Safe Handling and Disposal of 1,3-Diethoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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